Cas no 2171355-63-6 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid
• CAS No: 2171355-63-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6324282
• PubChem ID: 165815669
• Update Time: 2025-06-07

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid
• EN300-1472505
• 2171355-63-6

• Inchi： 1S/C25H30N2O6/c1-2-7-16(12-23(29)26-14-17(28)13-24(30)31)27-25(32)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,16-17,22,28H,2,7,12-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t16-,17?/m1/s1
• InChI Key： AKQFHVJHGWDTHM-TZHYSIJRSA-N
• SMILES： O(C(N[C@@H](CC(NCC(CC(=O)O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid

Comprehensive Overview of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid (CAS No. 2171355-63-6)

The compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid (CAS No. 2171355-63-6) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers often seek this compound for its role in drug discovery, particularly in designing targeted therapeutics and biomarkers.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and proteomics. The Fmoc-protected amino acid segment of this compound ensures high chemical stability during synthesis, addressing common challenges like side-chain reactivity. This aligns with trending searches such as "Fmoc peptide synthesis troubleshooting" and "best practices for SPPS", reflecting its relevance in modern labs.

Another critical application of CAS No. 2171355-63-6 lies in linker chemistry for antibody-drug conjugates (ADCs), a hot topic in oncology research. Its hydrophilic hydroxybutanoic acid group enhances solubility, a key factor in formulation optimization. Industry forums frequently discuss queries like "improving ADC payload solubility", underscoring the compound’s practical significance. Additionally, its stereochemical purity (3R configuration) is crucial for chiral drug development, another area of intense scientific interest.

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In summary, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted roles—from peptide backbone construction to ADC engineering—position it as a cornerstone in contemporary life sciences, resonating with both academic and industrial research priorities.